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Compound of Interest

Compound Name: N-methyl-N-phenylpropanamide

Cat. No.: B186507

An In-depth Technical Guide to N-methyl-N-phenylpropanamide

This guide provides a comprehensive overview of N-methyl-N-phenylpropanamide, including
its nomenclature, chemical and physical properties, proposed synthesis and analysis
methodologies, and a discussion of its known biological context. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identity and Nomenclature

N-methyl-N-phenylpropanamide is a chemical compound with the molecular formula
C10H13NO. It is classified as a tertiary amide.

Synonyms and Alternative Names: A variety of synonyms and identifiers are used for N-
methyl-N-phenylpropanamide in chemical literature and databases. These are crucial for
comprehensive literature searches and material procurement.
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Identifier Type Value

IUPAC Name N-methyl-N-phenylpropanamide.[1]
CAS Number 5827-78-1.[1]

Molecular Formula C10H13NO.[1][2]

Propionanilide, N-methyl-; N-

Methylpropionanilide; NSC-406733;
Synonyms ]

Propanamide, N-methyl-N-phenyl-; n-methyl-n-

phenylpropionamide.

Physicochemical Properties

The physicochemical properties of a compound are essential for its handling, formulation, and
development.

Property Value Source
Molecular Weight 163.22 g/mol .[1][2] PubChem
Melting Point 57-57.5°C ChemicalBook
Boiling Point 133 °C (at 10 mmHg) ChemicalBook
Computed XLogP3 1.6 PubChem
Topological Polar Surface Area  20.3 A2 PubChem

Synthesis and Purification

While specific detailed experimental protocols for the synthesis of N-methyl-N-
phenylpropanamide are not readily available in the searched literature, a plausible synthetic
route can be inferred from standard organic chemistry principles and protocols for similar
compounds, such as N-methyl-N-phenylacrylamide. The most common method for forming
such amides is the acylation of a secondary amine.
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Proposed Synthetic Protocol: Acylation of N-
methylaniline

A likely synthetic pathway involves the reaction of N-methylaniline with propanoyl chloride or
propanoic anhydride in the presence of a non-nucleophilic base to neutralize the acidic
byproduct.

Reaction Scheme:
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Caption: Proposed synthesis of N-methyl-N-phenylpropanamide.
Methodology:

e Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer and a
dropping funnel under an inert atmosphere (e.g., nitrogen), dissolve N-methylaniline and a
non-nucleophilic base such as triethylamine in an anhydrous solvent like dichloromethane
(DCM).
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e Acylation: Cool the solution to 0-5 °C using an ice bath. Add propanoyl chloride dropwise to
the stirred solution.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir until
completion. The progress can be monitored by thin-layer chromatography (TLC).

e Work-up: Upon completion, the reaction mixture is typically washed with water and brine to
remove the base's salt and other aqueous-soluble impurities.

» Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na2SOa or
MgSO0a), filtered, and the solvent is removed under reduced pressure.

Purification
The crude product can be purified by one of the following methods, depending on the nature of

the impurities:

o Recrystallization: If the product is a solid, it can be recrystallized from a suitable solvent
system. The choice of solvent depends on the solubility of the product and impurities.

e Column Chromatography: For both solid and oil products, flash column chromatography on
silica gel is a standard method for achieving high purity. A gradient of solvents, such as ethyl
acetate in hexanes, is commonly used as the eluent.

Analytical Characterization

The identity and purity of the synthesized N-methyl-N-phenylpropanamide should be
confirmed using standard analytical techniques.
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Analytical Workflow
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Caption: General analytical workflow for compound characterization.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl,
ethyl, and phenyl protons.

o 13C NMR: The carbon NMR spectrum will confirm the presence of the carbonyl carbon, as
well as the carbons of the methyl, ethyl, and phenyl groups.

o Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic strong absorption
band for the amide carbonyl (C=0) stretching vibration, typically in the range of 1630-1680
cm~L,

e Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the
compound and can provide information about its fragmentation pattern, further confirming its
structure.

Biological Activity and Signaling Pathways
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Based on the available literature, there is no significant information regarding the specific
biological activity, pharmacological properties, or mechanism of action of N-methyl-N-
phenylpropanamide. The compound is primarily described as a chemical intermediate.

It is important to distinguish N-methyl-N-phenylpropanamide from structurally related
compounds that may have biological activity. For instance, the core structure is found in some
pharmacologically active molecules, but this does not imply that N-methyl-N-
phenylpropanamide itself is active. Any investigation into the biological effects of this
compound would represent novel research.

Conclusion

N-methyl-N-phenylpropanamide is a well-defined chemical entity with established
nomenclature and physicochemical properties. While detailed, peer-reviewed synthetic
protocols are not abundant, its synthesis can be readily achieved through standard amidation
reactions. Its characterization relies on conventional spectroscopic and chromatographic
techniques. Currently, there is a lack of data on its biological activity, presenting an opportunity
for future research. This guide provides a foundational understanding for researchers and
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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